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Compound of Interest

Compound Name: Fmoc-4-Borono-L-Phenylalanine

CAS No.: 273221-71-9

Cat. No.: B3256537

Get Quote

Strategic Integration in Peptide Synthesis and
Boron Neutron Capture Therapy (BNCT)
Executive Summary
Fmoc-4-Borono-L-phenylalanine (Fmoc-BPA) is a critical amino acid derivative that bridges

the gap between synthetic organic chemistry and radiotherapeutic oncology. While its primary

physiological derivative, 4-Borono-L-phenylalanine (BPA), is a clinically approved agent for

Boron Neutron Capture Therapy (BNCT), the Fmoc-protected variant enables the incorporation

of boron payloads into targeted peptide vectors. This allows researchers to overcome the poor

solubility and limited tumor selectivity of free BPA. Furthermore, the boronic acid moiety serves

as a versatile handle for late-stage structural diversification via Suzuki-Miyaura cross-coupling

on solid support.

This guide details the physiochemical properties, synthesis protocols, and therapeutic

applications of Fmoc-BPA, designed for researchers requiring high-fidelity incorporation of

boron into complex biomolecules.
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Part 1: Chemical Identity & Physiochemical Architecture
Fmoc-BPA represents a modified phenylalanine where the para-hydrogen of the phenyl ring is

substituted with a boronic acid group. This modification imparts unique reactivity (reversible

covalent bonding with diols) and therapeutic potential (neutron capture cross-section).

Property Specification

Chemical Name N-Fmoc-4-borono-L-phenylalanine

CAS Number 273221-71-9

Molecular Formula C₂₄H₂₂BNO₆

Molecular Weight 431.25 g/mol

Solubility
Soluble in DMF, DMSO; limited solubility in

DCM.

pKa (Boronic Acid) ~8.8 (Lewis Acid)

Isotopic Signature
Natural Boron is ~20% ¹⁰B / 80% ¹¹B. (Enriched

¹⁰B is required for clinical BNCT).

Stability & Storage Profile
Hygroscopicity: The boronic acid group is prone to dehydration, forming boroxines (cyclic

trimers) under dry conditions. This is reversible upon solvation but can complicate mass

measurement.

Oxidation Sensitivity: The C-B bond is oxidatively labile.[1] Avoid strong oxidants (e.g.,

peroxides, periodates) during synthesis.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent

protodeboronation or oxidation.

Part 2: The BNCT Imperative
Boron Neutron Capture Therapy (BNCT) is a binary radiation therapy.[2] It relies on the nuclear

capture of low-energy thermal neutrons by Boron-10 (¹⁰B), initiating a fission reaction that
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destroys cells from within.

Mechanism of Action:

Targeting: ¹⁰B-carrier (Peptide-BPA) accumulates in tumor cells.

Irradiation: Tumor is irradiated with epithermal neutrons.

Fission: ¹⁰B captures a neutron, becoming ¹¹B*, which instantly decays into an Alpha particle

(⁴He) and a Lithium-7 nucleus (⁷Li).

Lethality: These high-linear energy transfer (LET) particles travel <10 µm (one cell diameter),

destroying the host cell while sparing adjacent healthy tissue.
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Figure 1: The nuclear fission mechanism of Boron Neutron Capture Therapy (BNCT).

Part 3: Solid Phase Peptide Synthesis (SPPS) Protocol
Incorporating Fmoc-BPA into peptides presents specific challenges: solubility and side-

reactions (boronic acid interacting with resin hydroxyls or coupling reagents).
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Strategic Choice: Free Acid vs. Pinacol Ester
Route A: Fmoc-BPA(OH)₂ (Free Acid): Cheaper, but can form anhydrides or interact with

diols on the resin (e.g., Wang resin). Requires careful washing.[3]

Route B: Fmoc-BPA(pin) (Pinacol Ester): Superior protection. The pinacol group masks the

Lewis acidity, improving solubility and coupling efficiency. It is removed during the final TFA

cleavage (acid-labile) or can be kept for Suzuki coupling.

Validated Coupling Protocol (Fmoc-BPA-OH)
This protocol assumes the use of Rink Amide resin (0.5 mmol/g).

1. Reagent Preparation

Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) is preferred over HBTU to minimize racemization and improve kinetics

for this bulky amino acid.

Base: DIPEA (N,N-Diisopropylethylamine).

Solvent: Anhydrous DMF.

2. Coupling Step

Dissolve Fmoc-BPA-OH (3.0 eq) and HATU (2.9 eq) in minimal DMF.

Add DIPEA (6.0 eq) immediately prior to addition to the resin.

Add mixture to the resin-bound peptide.[4]

Agitate for 60–90 minutes at room temperature.

Monitoring: Perform a Kaiser test. If blue (incomplete), recouple using PyBOP/HOBt.

3. Fmoc Deprotection

Use 20% Piperidine in DMF (2 x 10 min).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://chempep.com/fmoc-solid-phase-peptide-synthesis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3256537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The boronic acid group is generally stable to piperidine, but extended exposure should

be avoided to prevent potential adduct formation.

4. Cleavage & Global Deprotection (Critical Step) The choice of scavenger is vital. Avoid 1,2-

ethanedithiol (EDT) if possible, as it can form stable complexes with boron.

Cocktail: TFA (95%) / TIS (2.5%) / H₂O (2.5%).

Time: 2–3 hours.

Precipitation: Cold Diethyl Ether.

Observation: If using the Pinacol ester derivative, the presence of free boronic acid in the

final product depends on the water content and acidity. Pinacol esters hydrolyze in high-acid

aqueous conditions but may require a specific "work-up" (e.g., phenylboronic acid exchange)

if they persist.
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Figure 2: SPPS decision workflow for Fmoc-BPA incorporation.
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Part 4: On-Resin Suzuki-Miyaura Modification
Fmoc-BPA is not just a final product; it is a synthetic handle. The boronic acid can undergo

Palladium-catalyzed cross-coupling with aryl halides while the peptide is still attached to the

resin.[5]

Protocol for On-Resin Biaryl Synthesis:

Substrate: Resin-bound peptide with N-terminal Fmoc-BPA (or internal BPA).

Reagents:

Catalyst: Pd(PPh₃)₄ (0.1 eq) or Pd₂(dba)₃ with SPhos.

Base: Na₂CO₃ (2M aqueous solution, 5 eq).

Coupling Partner: Aryl Iodide (Ar-I, 3–5 eq).

Solvent: DMF / Water (9:1) or DME / Water.

Conditions: Degas solvents thoroughly (Argon sparge). Heat to 80°C for 4–16 hours under

inert atmosphere.

Wash: Extensive washing with DMF, Water, MeOH, and Sodium Diethyldithiocarbamate (to

remove Pd traces).

Part 5: Quality Control & Analysis
Validating the presence of Boron requires specific attention to Mass Spectrometry (MS).

Isotopic Pattern: Boron has two stable isotopes: ¹⁰B (19.9%) and ¹¹B (80.1%).

Mass Shift: Unlike standard organic molecules (M+1 dominant), boron-containing peptides

show a distinct "split" peak profile. The molecular ion will appear as a cluster.

Calculation: Ensure your theoretical mass calculation accounts for the natural abundance of

Boron.

Example: If Monoisotopic mass uses ¹²C and ¹H, it usually defaults to ¹¹B.
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HPLC: Boronic acids can interact with silanols in silica columns, leading to peak tailing. Use

columns with high carbon loading or end-capping, and add 0.1% TFA to the mobile phase to

suppress ionization of the boronate.

References
Synthesis and Properties of Fmoc-BPA

Source: BOC Sciences.[6] "Fmoc-4-Borono-L-Phenylalanine Product Profile."

BNCT Mechanism and Peptide Carriers

Title: Boron-peptide conjugates with angiopep-2 for boron neutron capture therapy.
Source:Theranostics (via NCBI PMC).

URL:[Link]

Suzuki-Miyaura Coupling on Solid Phase

Title: The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification
and Cycliz
Source:Molecules (MDPI).

URL:[Link]

Solid-Phase Synthesis of Boronic Acid Peptides

Title: A solid-phase approach for the synthesis of α-aminoboronic acid peptides.[1]

Source:RSC Advances (via NCBI PMC).

URL:[Link]

Fmoc SPPS Mechanistic Aspects Title: Some Mechanistic Aspects on Fmoc Solid Phase
Peptide Synthesis. Source: Luxembourg Bio Technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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